Cas no 61291-90-5 (5-Thiazolecarboxylic acid, 2-(4-ethoxyphenyl)-4-methyl-, ethyl ester)

• Product Name: 5-Thiazolecarboxylic acid, 2-(4-ethoxyphenyl)-4-methyl-, ethyl ester
• CAS No: 61291-90-5
• MF: C₁₅H₁₇NO₃S
• MW: 291.365382909775
• CID: 485624
• PubChem ID: 12307245
• Update Time: 2025-04-19

5-Thiazolecarboxylic acid, 2-(4-ethoxyphenyl)-4-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2-(4-ethoxyphenyl)-4-methyl-, ethyl ester
• ethyl 2-(4-ethoxyphenyl)-4-methyl-1,3-thiazole-5-carboxylate
• AKOS008702439
• 61291-90-5
• DTXSID80486883

• Inchi： 1S/C15H17NO3S/c1-4-18-12-8-6-11(7-9-12)14-16-10(3)13(20-14)15(17)19-5-2/h6-9H,4-5H2,1-3H3
• InChI Key： WPVNAPDLNYNALO-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C)N=C1C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 291.09301
• Monoisotopic Mass: 291.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 48.42